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Compound of Interest

Compound Name: Einecs 302-961-4

Cat. No.: B12670485

In-depth Technical Guide: CAS 94135-90-7

This document provides a summary of the available technical information for the chemical
compound with CAS number 94135-90-7.

Chemical Identification and Structure

The chemical compound identified by CAS number 94135-90-7 is Pyrrolidine, 1-(3-
bromopropyl)-2,5-dimethyl-, hydrobromide (1:1), also known as 1-(3-bromopropyl)-2,5-
dimethylpyrrolidinium bromide.

Chemical Structure:
Caption: 2D structure of 1-(3-bromopropyl)-2,5-dimethylpyrrolidinium bromide.

Physicochemical Properties

Comprehensive experimental data on the physicochemical properties of CAS 94135-90-7 is
limited in publicly available literature. The following table summarizes the basic chemical
identifiers.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12670485?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12670485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 94135-90-7

Molecular Formula CoH19Brz2N

Molecular Weight 299.06 g/mol

Canonical SMILES CC1CCCC(N1CCCBr)C.[Br-]
InChl Key Not available in public databases.

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 1-(3-bromopropyl)-2,5-
dimethylpyrrolidinium bromide are not readily available. The synthesis would likely involve the
N-alkylation of 2,5-dimethylpyrrolidine with 1,3-dibromopropane.

Hypothetical Synthetic Workflow:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12670485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Reactants

1,3-dibromopropane

2,5-dimethylpyrrolidine

Reaction Conditions Process Product

Temperature a atio 0 p P atio CAS 94135-90-7

Base

00

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of the target compound.

Applications in Research and Development

There is a notable lack of published research detailing the applications of CAS 94135-90-7 in
drug development, signaling pathway analysis, or as a pharmacological tool. Its structure,
featuring a quaternary ammonium group and a bromoalkyl chain, suggests potential utility as a
synthetic intermediate or as a probe in chemical biology, but specific examples are not
documented in available literature.

Signaling Pathways and Mechanism of Action

No information is currently available in peer-reviewed scientific literature to associate CAS
94135-90-7 with any specific biological signaling pathways or to describe its mechanism of
action.
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Conclusion

The chemical compound CAS 94135-90-7, identified as 1-(3-bromopropyl)-2,5-
dimethylpyrrolidinium bromide, is a sparsely documented substance. While its basic chemical
identity is established, a comprehensive understanding of its physicochemical properties,
synthetic methodologies, and biological activities is hampered by the limited availability of
public data. For researchers and drug development professionals, this compound represents a
largely unexplored chemical entity. Any application would necessitate de novo characterization
and experimental validation.

Disclaimer: This document is based on a diligent search of publicly available scientific
databases and chemical supplier information. The absence of detailed data reflects the current
state of published knowledge and does not preclude the existence of such information in
proprietary or unpublished sources. Researchers should exercise due caution and perform
their own validation when working with this compound.

 To cite this document: BenchChem. [CAS 94135-90-7 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12670485#cas-94135-90-7-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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